Cas no 1506794-62-2 (2-1-(aminomethyl)cyclobutyl-6-fluorophenol)

• Product Name: 2-1-(aminomethyl)cyclobutyl-6-fluorophenol
• CAS No: 1506794-62-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5918342
• PubChem ID: 82606246
• Update Time: 2025-06-11

2-1-(aminomethyl)cyclobutyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclobutyl-6-fluorophenol
• 2-[1-(aminomethyl)cyclobutyl]-6-fluorophenol
• EN300-1801197
• 1506794-62-2

• Inchi： 1S/C11H14FNO/c12-9-4-1-3-8(10(9)14)11(7-13)5-2-6-11/h1,3-4,14H,2,5-7,13H2
• InChI Key： JSRHGNHFAMEPKJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(CN)CCC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)cyclobutyl-6-fluorophenol

Compound CAS No. 1506794-62-2: 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol

The compound with CAS No. 1506794-62-2, known as 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol, is a highly specialized organic molecule that has garnered significant attention in recent scientific research. This compound is characterized by its unique structure, which combines a cyclobutane ring substituted with an aminomethyl group and a fluorophenol moiety. The cyclobutane ring introduces strain into the molecule, potentially enhancing its reactivity and making it a valuable component in various chemical reactions. The presence of the fluorine atom further adds to its versatility, as fluorinated compounds are often sought after for their unique electronic properties and bioavailability.

Recent studies have highlighted the potential of 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The compound's structure allows for easy functionalization, enabling scientists to attach various substituents that can enhance its pharmacokinetic properties. For instance, modifications to the aminomethyl group have shown promise in improving the molecule's solubility and bioavailability, making it a strong candidate for therapeutic applications.

In addition to its pharmacological potential, 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol has also been investigated for its role in materials science. Its strained cyclobutane ring makes it an interesting candidate for use in nanotechnology and self-healing materials. The compound's ability to undergo reversible bond-breaking and reforming under specific conditions has been leveraged to create materials with unprecedented durability and adaptability. This property is particularly valuable in industries such as aerospace and electronics, where materials must withstand extreme conditions without failing.

The synthesis of 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently developed more efficient routes to synthesize this compound, reducing both the time and cost associated with its production. These advancements have made it more accessible for large-scale applications, further cementing its importance in both academic and industrial settings.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly examined. Studies indicate that 2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol is relatively stable under normal conditions, but it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This knowledge is crucial for ensuring the safe handling and disposal of the compound, minimizing its impact on ecosystems.

In conclusion, CAS No. 1506794-62-2 (2-(1-(Aminomethyl)cyclobutyl)-6-fluorophenol) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even greater role in advancing scientific innovation.